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Compound of Interest

Compound Name: P-gp inhibitor 19

Cat. No.: B12377031 Get Quote

The responsible disposal of P-gp inhibitor 19, a research-grade chemical, is paramount to

ensuring laboratory safety and environmental protection. While a specific Safety Data Sheet

(SDS) for "P-gp inhibitor 19" is not publicly available, established protocols for the disposal of

novel or uncharacterized chemical compounds in a research setting provide a clear framework.

Researchers, scientists, and drug development professionals must adhere to their institution's

specific waste management policies and all applicable local and national regulations.[1][2][3]

Immediate Safety and Logistical Planning
Prior to handling P-gp inhibitor 19 for disposal, it is crucial to consult the compound's SDS, if

available from the supplier. In the absence of a specific SDS, the compound should be treated

as a hazardous substance.[3] The following procedural steps provide a direct guide for its

operational and disposal plan.

1. Personal Protective Equipment (PPE) and Handling:

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling P-gp inhibitor 19.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

2. Waste Segregation and Collection:
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Do not mix P-gp inhibitor 19 waste with other chemical waste streams unless their

compatibility is confirmed.[2][4] Incompatible chemicals can react violently or produce

hazardous gases.[4]

Solid waste contaminated with P-gp inhibitor 19 (e.g., weighing paper, contaminated

gloves, pipette tips) should be collected in a designated, properly labeled hazardous waste

container.

Liquid waste containing P-gp inhibitor 19 (e.g., unused solutions, contaminated solvents)

must be collected in a separate, leak-proof, and chemically compatible container.[1][2]

Halogenated and non-halogenated solvent wastes should generally be kept separate due to

differences in disposal costs and methods.[3]

Never dispose of P-gp inhibitor 19 down the sink or in the regular trash.[2] This is a

violation of regulations established by bodies such as the Resource Conservation and

Recovery Act (RCRA).[1]

3. Container Management:

Waste containers must be in good condition, free from leaks or damage, and have a secure,

tight-fitting lid.[1][2]

Containers should be stored in a designated satellite accumulation area (SAA) within the

laboratory.[4]

Ensure secondary containment is used for all liquid waste containers to prevent spills from

reaching drains or the environment.[2][3]

4. Labeling and Documentation:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("P-gp inhibitor 19" and any other components), and the

approximate concentration or percentage of each constituent.[2]

The date when waste was first added to the container (accumulation start date) must be

clearly marked.[5]
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Maintain accurate records of the waste generated, as required by institutional and regulatory

policies.[1]

5. Storage and Disposal Request:

Store waste containers in a cool, dry, and well-ventilated area, away from sources of ignition

and incompatible materials.[4]

Do not accumulate large quantities of waste in the laboratory. Adhere to institutional limits,

which may be as low as 10 gallons.[2]

Once a waste container is full or has reached its accumulation time limit (often six months for

academic labs), submit a hazardous waste pickup request to your institution's Environmental

Health and Safety (EHS) department.[2][5]

Summary of Disposal Procedures
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Procedure Key Requirements Rationale

Waste Identification
Treat as hazardous waste in

the absence of a specific SDS.

Ensures maximum safety and

compliance.

Personal Protective Equipment
Safety goggles, lab coat,

chemical-resistant gloves.

Prevents personal exposure to

the chemical.

Waste Segregation

Collect solid and liquid waste

in separate, dedicated

containers. Do not mix with

incompatible chemicals.[2][4]

Prevents dangerous chemical

reactions and simplifies

disposal.

Container Specifications

Chemically compatible, leak-

proof, with a secure lid. Use

secondary containment for

liquids.[1][2]

Ensures safe containment and

prevents environmental

contamination.

Labeling

"Hazardous Waste," full

chemical name(s),

concentrations, and

accumulation start date.[2][5]

Provides essential information

for safe handling and proper

disposal by EHS personnel.

Storage

Designated Satellite

Accumulation Area, away from

incompatibles.

Minimizes risks of spills,

reactions, and exposure within

the lab.

Disposal

Arrange for pickup by the

institution's EHS department.

Never use sink or trash

disposal.[2]

Ensures compliant and

environmentally sound

disposal through certified

facilities.

Experimental Protocols Cited
While no specific experimental protocols for "P-gp inhibitor 19" were found, the disposal

guidelines referenced are based on standard laboratory practices for handling research

chemicals, including potent compounds like kinase inhibitors. The principles of waste

management from institutions like Dartmouth College and Vanderbilt University provide a

robust framework for handling such materials safely.[2][3] These guidelines are derived from

regulations set forth by agencies such as the EPA and OSHA.[1]
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of P-gp inhibitor
19.
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Caption: Workflow for the safe disposal of P-gp inhibitor 19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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